molecular formula C10H16N2O2S B7456931 N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide

N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide

Cat. No. B7456931
M. Wt: 228.31 g/mol
InChI Key: UFNIEVVGOWZMOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide, also known as CP-544326, is a chemical compound that has been extensively researched for its potential use in the treatment of various diseases. This compound has shown promising results in preclinical studies and has been the focus of numerous scientific investigations.

Mechanism of Action

The mechanism of action of N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide is not fully understood. However, it is believed that the compound exerts its therapeutic effects by modulating various signaling pathways in the body. N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to inhibit the activity of the enzyme 11β-hydroxysteroid dehydrogenase type 1, which is involved in the production of cortisol. This inhibition leads to a decrease in cortisol levels, which has been shown to have anti-inflammatory effects.
Biochemical and Physiological Effects:
N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to have a variety of biochemical and physiological effects. The compound has been shown to reduce inflammation and oxidative stress, which are involved in the development of many diseases. N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has also been shown to have anti-tumor effects, inhibiting the growth of various types of cancer cells. In addition, the compound has been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has several advantages for use in lab experiments. The compound is relatively easy to synthesize, making it readily available for research purposes. N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has also been shown to have low toxicity, making it safe for use in cell and animal studies.
One limitation of N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide is that its mechanism of action is not fully understood. This makes it difficult to design experiments to fully explore its therapeutic potential. In addition, the compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for research on N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide. One area of interest is the compound's potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to have neuroprotective effects, making it a potential treatment for these diseases.
Another area of interest is the compound's potential use in the treatment of cancer. N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been shown to have anti-tumor effects, and further research could explore its potential as a cancer therapy.
Finally, more research is needed to fully understand the mechanism of action of N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide. This could lead to the development of more targeted therapies that could be used to treat a variety of diseases.

Synthesis Methods

The synthesis of N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide can be achieved through a multi-step process that involves the reaction of various chemicals. The initial step involves the reaction of cyclopentanone with thiosemicarbazide to form a thiosemicarbazone intermediate. The intermediate is then reacted with chloroacetyl chloride to form the final product, N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide.

Scientific Research Applications

N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

properties

IUPAC Name

N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2O2S/c13-9(11-8-3-1-2-4-8)7-12-5-6-15-10(12)14/h8H,1-7H2,(H,11,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UFNIEVVGOWZMOP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)NC(=O)CN2CCSC2=O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

228.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cyclopentyl-2-(2-oxo-1,3-thiazolidin-3-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.